Cas no 67828-40-4 (5-chloro-4-ethoxy-2-nitrotoluene)

5-chloro-4-ethoxy-2-nitrotoluene structure
67828-40-4 structure
Product Name:5-chloro-4-ethoxy-2-nitrotoluene
CAS No:67828-40-4
MF:C9H10ClNO3
MW:215.633601665497
CID:967236
PubChem ID:105725
Update Time:2025-04-19

5-chloro-4-ethoxy-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-4-ethoxy-2-nitrotoluene
    • 1-chloro-2-ethoxy-5-methyl-4-nitrobenzene
    • 2-Ethoxy-5-methyl-4-nitrochlorobenzene
    • Benzene, 1-chloro-2-ethoxy-5-methyl-4-nitro-
    • NS00036200
    • EINECS 267-262-8
    • 67828-40-4
    • DTXSID4070665
    • Inchi: 1S/C9H10ClNO3/c1-3-14-9-5-8(11(12)13)6(2)4-7(9)10/h4-5H,3H2,1-2H3
    • InChI Key: ZUWXJEWJAWOZRW-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C=C1OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.035
  • Monoisotopic Mass: 215.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.268
  • Boiling Point: 316.2°C at 760 mmHg
  • Flash Point: 145°C
  • Refractive Index: 1.545
  • PSA: 52.37
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